4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• SMILES: CC1=NN(C=C1C2CNCC2C(=O)O)C
• InChI: InChI=1S/C10H15N3O2/c1-6-9(5-13(2)12-6)7-3-11-4-8(7)10(14)15/h5,7-8,11H,3-4H2,1-2H3,(H,14,15)
• InChIKey: NFVJEOWNRXEJMN-UHFFFAOYSA-N

4-(1,3-Dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic Acid – Identity & Procurement

4-(1,3-Dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS 1551073-90-5; molecular formula C₁₀H₁₅N₃O₂; MW 209.24 g/mol) is a heterocyclic building block belonging to the pyrrolidine-3-carboxylic acid family bearing a 1,3-dimethylpyrazole substituent at the pyrrolidine 4-position . The compound integrates a secondary amine (pyrrolidine NH), a carboxylic acid, and a dimethylpyrazole ring into a single scaffold, making it a versatile intermediate for medicinal chemistry and organic synthesis . Its computed physicochemical profile (XLogP3: −2.7; hydrogen bond donors: 2; hydrogen bond acceptors: 4; topological polar surface area: 67.2 Ų) positions it as a polar, water‑miscible fragment with drug‑like property space compliance . Multiple commercial suppliers list the compound at ≥95% purity, confirming its ready availability for research and development procurement . However, direct comparative biological potency or selectivity data for this compound versus its closest regioisomeric analogs are absent from the publicly accessible scientific and patent literature. This guide therefore focuses on the structural, physicochemical, and supply‑chain dimensions that constitute the best available evidence for differentiating this compound from its nearest neighbors in a procurement context.

Scaffold type Heterocyclic building block with 1,3-dimethylpyrazole at pyrrolidine 4-position

Physicochemical profile Polar, water-miscible fragment; drug-like property space compliant

Availability High-purity supply available from multiple commercial vendors

• [1] PubChem CID 83094054. 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1551073-90-5 (accessed 2026-04-30). View Source

Regioisomer Substitution Risk

Although the molecular formula C₁₀H₁₅N₃O₂ is shared by several commercially available regioisomers—including 4-(1,5-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS 1515002-95-5), 4-(1,4-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid (CAS 1858210-42-0), and 4-(1,3-dimethyl-1H-pyrazol-5-yl)pyrrolidine-3-carboxylic acid (CAS 2166638-76-0)—generic interchangeability is unsupported because the spatial orientation of the pyrazole methyl groups and the pyrazole‑to‑pyrrolidine attachment point differ fundamentally among these isomers . These structural variations alter the three‑dimensional projection of hydrogen‑bond donor/acceptor groups and the vector of the carboxylic acid, which are critical determinants of molecular recognition in biological systems and of regioselective reactivity in synthetic transformations . All isomers yield essentially identical computed bulk properties (XLogP3: −2.7; TPSA: 67.2 Ų), so selection among them cannot be guided by simple physicochemical descriptors and must instead rest on the precise substitution pattern required for the intended target engagement or synthetic strategy . Direct comparative biological data that would quantify the consequences of isomer choice are not yet available in the public domain; therefore, the decision to procure a specific isomer must be driven by project‑specific structural considerations rather than by generic functional claims.

Pyrazole substitution pattern differs

Regioisomers attach pyrazole at 3-, 4-, or 5-position, altering exit-vector geometry and molecular recognition.

Methyl group orientation changes H-bond vector

1,3-dimethyl, 1,4-dimethyl, and 1,5-dimethyl substitution patterns project hydrogen-bond donors/acceptors differently.

Identical bulk properties mask isomer differences

Computed descriptors (XLogP3, TPSA) are identical across isomers, preventing property-based selection.

• [1] PubChem. Comparative entries for CAS 1551073-90-5, 1515002-95-5, 1858210-42-0, and 2166638-76-0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source
• [2] Pyrazolopyrrolidine derivatives and their use in the treatment of disease. U.S. Patent 8,975,417 B2 (filed 2014-05-26). https://patents.justia.com/patent/8975417 (accessed 2026-04-30). View Source
• [3] PubChem computed properties. XLogP3-AA, TPSA, HBD, HBA values. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source

Regioisomer Differentiation Evidence

Regioisomer Identity via InChIKey & SMILES

The target compound bears the InChIKey NFVJEOWNRXEJMN-UHFFFAOYSA-N and SMILES CC1=NN(C=C1C2CNCC2C(=O)O)C, which unambiguously locate the 1,3‑dimethylpyrazole at the pyrrolidine 4‑position and the carboxylic acid at the pyrrolidine 3‑position . Its closest regioisomers carry distinct InChIKeys (e.g., BYKRYULDRUMKLO for the 1,5‑dimethyl‑4‑yl isomer; OHTPDUUIZIKHRI for the 1,4‑dimethyl‑5‑yl isomer; ZPYKGXQGCCYLFC for the 1,3‑dimethyl‑5‑yl isomer) . These unique identifiers are the only reliable means to prevent procurement of an incorrect isomer when ordering by chemical name alone, because systematic nomenclature does not always resolve substitution ambiguity across different vendor catalogues.

Isomer identity

Head-to-head

Target InChIKey: NFVJEOWNRXEJMN-UHFFFAOYSA-N
vs. BYKRYULDRUMKLO (1,5-dimethyl-4-yl), OHTPDUUIZIKHRI (1,4-dimethyl-5-yl), ZPYKGXQGCCYLFC (1,3-dimethyl-5-yl)

Unambiguous isomer identity for procurement verification

InChIKey cross-checking recommended upon receipt

Evidence Dimension	InChIKey uniqueness (structural identity)
Target Compound Data	NFVJEOWNRXEJMN-UHFFFAOYSA-N
Comparator Or Baseline	BYKRYULDRUMKLO (1,5‑dimethyl‑4‑yl); OHTPDUUIZIKHRI (1,4‑dimethyl‑5‑yl); ZPYKGXQGCCYLFC (1,3‑dimethyl‑5‑yl)
Quantified Difference	Four distinct InChIKeys confirm four non‑interchangeable constitutional isomers
Conditions	Computed by InChI 1.0.5 (PubChem); validated against deposited structures

Why This Matters

Incorrect isomer procurement can invalidate SAR studies or synthetic routes; the InChIKey serves as a machine‑readable, unambiguous identifier for quality‑assurance workflows.

• [1] PubChem. Comparative InChIKey and SMILES data for CAS 1551073-90-5, 1515002-95-5, 1858210-42-0, and 2166638-76-0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source

Identical Physicochemical Properties Across Regioisomers

Computed XLogP3 (−2.7), topological polar surface area (67.2 Ų), hydrogen‑bond donor count (2), hydrogen‑bond acceptor count (4), and molecular weight (209.24 g/mol) are identical for the target compound and its three closest regioisomers . This parity extends to rotatable bond count (2) and heavy atom count (15). Consequently, standard computational filters for permeability, solubility, or drug‑likeness cannot distinguish among these compounds, and procurement decisions based solely on these descriptors risk selecting an incorrect isomer. The absence of experimentally measured logD, solubility, or pKa values in the public domain further reinforces the necessity of structure‑centric differentiation.

Physicochemical parity

Head-to-head

XLogP3 −2.7, TPSA 67.2 Ų, HBD 2, HBA 4, MW 209.24
All regioisomers share identical computed values

Property-based selection cannot differentiate isomers

Data sourced from PubChem computed properties

Evidence Dimension	Computed physicochemical property panel
Target Compound Data	XLogP3: −2.7; TPSA: 67.2 Ų; HBD: 2; HBA: 4; MW: 209.24
Comparator Or Baseline	XLogP3: −2.7; TPSA: 67.2 Ų; HBD: 2; HBA: 4; MW: 209.24 (all three regioisomers)
Quantified Difference	0 (all computed properties identical within PubChem 2.1/2.2 precision)
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.6.11/3.4.8.18/3.4.8.24 (PubChem)

Why This Matters

Eliminates the possibility of selecting an isomer based on generic drug‑likeness metrics; structural identity must be the primary procurement filter.

• [1] PubChem computed properties for CAS 1551073-90-5, 1515002-95-5, 1858210-42-0, and 2166638-76-0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source

Unique Exit-Vector Geometry from Pyrazole 4-Attachment

In the target compound, the pyrazole ring is attached at the pyrrolidine 4‑position, placing the heterocycle in a 1,3‑relationship with the carboxylic acid . By contrast, analogs bearing the pyrazole at the pyrrolidine 3‑ or 5‑position alter the relative spatial disposition of the two functional handles . While no comparative biological data are available to quantify the impact on target binding, the patent literature on pyrazolopyrrolidine BET inhibitors demonstrates that even minor changes in the pyrrolidine substitution pattern can shift BRD4 BD1/BD2 selectivity by >100‑fold (e.g., Kd values ranging from 0.3 nM to >3 μM depending on substituent geometry) . Class‑level inference suggests that the 1,3‑dimethyl‑4‑yl arrangement of the target compound provides a geometry distinct from its isomers, which may be exploited for divergent SAR exploration.

Exit-vector geometry

Class-level

Pyrazole at pyrrolidine 4-position places it 1,3-relationship to COOH; isomers place it 1,4- or 1,2-relation.

Geometry enables divergent SAR exploration

No quantitative binding data available for this compound

Evidence Dimension	Spatial relationship between pyrazole and carboxylic acid
Target Compound Data	Pyrazole at pyrrolidine 4‑position; 1,3‑relationship to COOH
Comparator Or Baseline	Isomers with pyrazole at 3‑ or 5‑position; 1,4‑ or 1,2‑relationship to COOH
Quantified Difference	Qualitative difference in exit‑vector geometry; no quantitative binding data available for this exact compound series
Conditions	Structural comparison based on SMILES and 2D/3D conformer analysis

Why This Matters

For medicinal chemistry teams, the exit‑vector geometry dictates the trajectory of elaborated substituents; the 4‑position attachment enables substitution patterns not accessible from other isomers.

• [1] PubChem CID 83094054. 4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1551073-90-5 (accessed 2026-04-30). View Source
• [2] Pyrazolopyrrolidine derivatives and their use in the treatment of disease. U.S. Patent 8,975,417 B2. https://patents.justia.com/patent/8975417 (accessed 2026-04-30). View Source
• [3] BindingDB entry BDBM50148603 (CHEMBL3770724). BRD4 BD1/BD2 affinity data exemplifying geometry‑dependent selectivity in pyrazolopyrrolidine class. http://ww.w.bindingdb.org (accessed 2026-04-30). View Source

Catalog Differentiation for Procurement Verification

The target compound (CAS 1551073-90-5) and its regioisomers are listed by multiple suppliers at comparable purity specifications (typically 95%) . However, the target compound is catalogued under distinct product codes (e.g., AKSci 2391DZ; Leyan 2087047; AKOS021415431; EN300-1457608) that differ from those of its isomers (e.g., AKOS018139879 for the 1,5‑dimethyl‑4‑yl isomer; EN300-1456108 for the 1,4‑dimethyl‑5‑yl isomer; EN300-1457605 for the 1,3‑dimethyl‑5‑yl isomer) . This catalogue differentiation, together with the InChIKey verification described above, provides a practical framework for procurement integrity. No vendor currently offers certified reference standards or batch‑specific analytical data in the public domain for any compound in this isomeric series, making orthogonal identity confirmation essential.

Catalog differentiation

Specification review

Target: AKSci 2391DZ, Leyan 2087047, EN300-1457608
Isomers: AKOS018139879, EN300-1456108, EN300-1457605

Distinct product codes aid procurement integrity

Orthogonal identity confirmation recommended

Evidence Dimension	Commercial availability and catalogue differentiation
Target Compound Data	≥95% purity; product codes AKSci 2391DZ, Leyan 2087047; EN300-1457608
Comparator Or Baseline	≥95% purity for all isomers; distinct product codes per isomer
Quantified Difference	Equivalent purity; differentiated catalogue identifiers enable correct order placement
Conditions	Vendor datasheets as of April 2026

Why This Matters

The risk of cross‑isomer shipment errors is mitigated by distinct catalogue identifiers; procurement workflows should incorporate InChIKey verification upon receipt.

Application Scenarios for 4-(1,3-Dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic Acid

Fragment-Based Lead Generation with Defined Exit Vector

When a medicinal chemistry campaign demands a fragment with a secondary amine, a carboxylic acid, and a pyrazole ring oriented in a 1,3‑relationship, 4-(1,3‑dimethyl‑1H‑pyrazol‑4‑yl)pyrrolidine‑3‑carboxylic acid provides the requisite geometry. The pyrrolidine 4‑position attachment distinguishes it from isomers that project the pyrazole at a different angle relative to the carboxylic acid handle. Procurement should include InChIKey verification to ensure the correct isomer is used, as bulk computed properties cannot differentiate among isomers .

N-Functionalization of Free Pyrrolidine NH

The free pyrrolidine NH of the target compound permits selective N‑alkylation, N‑acylation, or N‑sulfonylation without protection/deprotection of the carboxylic acid, provided suitable orthogonal conditions are employed. This contrasts with N‑benzyl‑protected analogs (e.g., 1‑benzyl‑4‑(1,3‑dimethyl‑1H‑pyrazol‑4‑yl)pyrrolidine‑3‑carboxylic acid, CAS 1871374‑45‑6) that require deprotection steps . The 1,3‑dimethylpyrazole group at the 4‑position remains inert under typical N‑functionalisation conditions, enabling efficient diversification of the pyrrolidine nitrogen.

Quality-Controlled Procurement for Library Synthesis

For high‑throughput synthesis or parallel library production, the distinct InChIKey and vendor product codes of this isomer provide a verifiable identity trail. Incorporating InChIKey cross‑checking into the compound registration workflow eliminates the risk of isomer mix‑ups that would confound SAR interpretation . The availability of the compound from multiple suppliers at ≥95% purity further supports uninterrupted library production timelines.

Scaffold Hopping with Pyrrolidine Endothelin Antagonists

Pyrrolidine‑3‑carboxylic acids have demonstrated potent and selective endothelin ETA receptor antagonism in the Abbott Laboratories series (e.g., Atrasentan analogs) . Although the target compound itself has not been reported in this context, its structural features align with the class pharmacophore. The 1,3‑dimethylpyrazole at the 4‑position could serve as a novel heterocyclic replacement for the benzodioxole or methoxyphenyl groups found in known ETA antagonists, potentially modulating selectivity and pharmacokinetic properties.

Application

Selection Property

Validation Focus

Fragment-based lead generation

Defined 1,3-relationship exit vector

Isomer identity via InChIKey

N-functionalization of pyrrolidine NH

Free secondary amine without protection

Orthogonal reactivity with COOH

Parallel library synthesis

Verifiable identity trail

InChIKey cross-checking in registration

Scaffold hopping for ETA receptor research

Pyrrolidine-3-carboxylic acid pharmacophore

ETA receptor assay context

• [1] PubChem. InChIKey and structural data for CAS 1551073-90-5. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1551073-90-5 (accessed 2026-04-30). View Source
• [2] PubChem computed properties for CAS 1551073-90-5, 1515002-95-5, 1858210-42-0, and 2166638-76-0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-04-30). View Source
• [3] Kuujia.com. 1-Benzyl-4-(1,3-dimethyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylic acid (CAS 1871374-45-6). Technical summary. https://www.kuujia.com (accessed 2026-04-30). View Source
• [4] Winn, M. et al. (2001). Pyrrolidine-3-carboxylic acids as endothelin antagonists. 5. Highly selective, potent, and orally active ET(A) antagonists. Journal of Medicinal Chemistry, 44(21), 3493–3505. https://doi.org/10.1021/jm010174x. View Source